Cas no 64404-11-1 (2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride)

• Product Name: 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride
• CAS No: 64404-11-1
• MF: C₁₃H₁₂ClNO₃
• MW: 265.692282676697
• MDL: MFCD02170453
• CID: 4715715
• Update Time: 2025-06-12

2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride
• 2-(1,3-dioxoisoindol-2-yl)-3-methylbutanoyl chloride
• FCH3703855
• 2H-isoindole-2-acetyl chloride, 1,3-dihydro-alpha-(1-methylethyl)-1,3-dioxo-

• MDL： MFCD02170453
• Inchi： 1S/C13H12ClNO3/c1-7(2)10(11(14)16)15-12(17)8-5-3-4-6-9(8)13(15)18/h3-7,10H,1-2H3
• InChI Key： NCWARQGSAYOFNE-UHFFFAOYSA-N
• SMILES： ClC(C(C(C)C)N1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride

Recent Advances in the Application of 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride (CAS: 64404-11-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride (CAS: 64404-11-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its reactive acyl chloride group and isoindole-1,3-dione moiety, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of protease inhibitors and targeted covalent modifiers. The unique reactivity profile of this compound enables its application in the selective modification of biomolecules, making it a valuable tool for probing biological systems and designing novel therapeutics.

One of the key areas of research involving 64404-11-1 is its role in the synthesis of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of irreversible inhibitors for serine proteases. The researchers utilized the acyl chloride functionality to form stable covalent bonds with active-site residues, resulting in highly potent and selective inhibitors. This approach has been particularly promising for targeting enzymes involved in inflammatory and oncogenic pathways, offering new avenues for therapeutic intervention.

In addition to its applications in inhibitor design, 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride has been employed in the field of chemical proteomics. A recent study in Nature Chemical Biology highlighted its use as a reactive probe for identifying and characterizing nucleophilic residues in proteins. By coupling this compound with mass spectrometry-based techniques, researchers were able to map reactive hotspots in complex proteomes, providing insights into enzyme mechanisms and potential drug targets. This methodology has proven especially useful for studying poorly characterized enzymes and uncovering novel regulatory sites.

The pharmaceutical industry has also shown growing interest in 64404-11-1 as a building block for antibody-drug conjugates (ADCs). Its ability to form stable amide linkages with lysine residues, combined with the hydrophobic nature of the isoindole moiety, makes it an attractive candidate for linker design in ADC development. Recent preclinical studies have demonstrated improved pharmacokinetic properties and target specificity when this compound was incorporated into ADC architectures, suggesting potential for clinical translation in oncology applications.

Despite these promising developments, challenges remain in the handling and application of 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-3-methylbutanoyl chloride. Its high reactivity requires careful storage conditions and handling procedures to prevent degradation. Furthermore, the optimization of reaction conditions for its incorporation into complex molecular architectures continues to be an active area of research. Recent advances in flow chemistry techniques have shown promise in addressing some of these challenges, enabling more controlled reactions and improved yields.

Looking forward, the unique properties of 64404-11-1 position it as a valuable tool for both basic research and drug discovery. Ongoing studies are exploring its potential in targeted protein degradation strategies and as a warhead in PROTAC design. As the field of covalent drug discovery continues to expand, this compound is likely to play an increasingly important role in the development of next-generation therapeutics. Future research directions may include the development of more stable derivatives and the exploration of its applications in non-traditional therapeutic areas such as antimicrobial and antiviral drug development.